Cas no 104700-97-2 (Ganoderol A)
Ganoderol A Chemical and Physical Properties
Names and Identifiers
-
- Lanosta-7,9(11),24-trien-3-one,26-hydroxy-, (24E)-
- (10S,13R,14R,17S)-17-[(E,2R)-7-hydroxy-6-methylhept-5-en-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
- Ganoderol A
- Ganodermenonol
- [ "Ganodermenonol" ]
- Gaderol A
- SCHEMBL898717
- AC-34454
- CID 13934284
- HY-N3925
- (5R,10S,13R,14R,17R)-17-[(E,2R)-7-hydroxy-6-methylhept-5-en-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-3-one
- CS-0024463
- CHEMBL463773
- AKOS040760129
- 104700-97-2
- CHEBI:177120
- DTXSID201047946
- (24E)-26-Hydroxylanosta-7,9(11),24-trien-3-one; (+)-Ganoderol A; Ganodermenonol
- Lanosta-7,9(11),24-trien-3-one, 26-hydroxy-, (24E)-
- AKOS032948638
- F92783
- 26-Hydroxy-lanosta-7,9(11),24-triene-3-one
- CHEBI:143052
- FT-0776840
- B0005-159627
-
- MDL: MFCD17214919
- Inchi: 1S/C30H46O2/c1-20(19-31)9-8-10-21(2)22-13-17-30(7)24-11-12-25-27(3,4)26(32)15-16-28(25,5)23(24)14-18-29(22,30)6/h9,11,14,21-22,25,31H,8,10,12-13,15-19H2,1-7H3/b20-9+/t21-,22-,25+,28-,29-,30+/m1/s1
- InChI Key: QWFPQDGDUOGOJF-SPFFTVLFSA-N
- SMILES: O=C1CC[C@@]2(C)[C@@H](CC=C3C2=CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/CO)CC[C@]23C)C1(C)C
Computed Properties
- Exact Mass: 438.35000
- Monoisotopic Mass: 438.349780706 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 873
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 37.3
- Molecular Weight: 438.7
Experimental Properties
- Color/Form: Powder
- Density: 1.0±0.1 g/cm3
- Melting Point: 109-111°C
- Boiling Point: 550.9±50.0 °C at 760 mmHg
- Flash Point: 231.8±22.7 °C
- PSA: 37.30000
- LogP: 7.43570
- Vapor Pressure: 0.0±3.4 mmHg at 25°C
Ganoderol A Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:(BD299473)
Ganoderol A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN99065-5mg |
Ganoderol A |
104700-97-2 | >=98% | 5mg |
$488 | 2021-07-22 | |
| TRC | G253950-1mg |
ganoderol A |
104700-97-2 | 1mg |
$ 695.00 | 2022-06-04 | ||
| TRC | G253950-2.5mg |
ganoderol A |
104700-97-2 | 2.5mg |
$ 1125.00 | 2022-06-04 | ||
| TRC | G253950-5mg |
ganoderol A |
104700-97-2 | 5mg |
$ 2295.00 | 2022-06-04 | ||
| ChemFaces | CFN99065-5mg |
Ganoderol A |
104700-97-2 | >=98% | 5mg |
$338 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | SBP00828-10mg |
Ganoderol A |
104700-97-2 | 98% | 10mg |
$420 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1060-5 mg |
Ganoderol A |
104700-97-2 | 5mg |
¥4900.00 | 2022-02-28 | ||
| Chengdu Biopurify Phytochemicals Ltd | SBP00828-5mg |
Ganoderol A |
104700-97-2 | 98% | 5mg |
$250 | 2023-09-20 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP2976-20mg |
Ganoderol A |
104700-97-2 | ≥98% | 20mg |
¥5500元 | 2023-09-15 | |
| Chengdu Biopurify Phytochemicals Ltd | SBP00828-10mg |
Ganoderol A |
104700-97-2 | 98% | 10mg |
$420 | 2023-09-19 |
Ganoderol A Suppliers
Ganoderol A Related Literature
-
Sisi Yan,Jihong Chen,Lingfeng Zhu,Tianyi Guo,Dandan Qin,Zuomin Hu,Shuai Han,Ji Wang,Froilan Bernard Matias,Lixin Wen,Feijun Luo,Qinlu Lin Food Funct. 2022 13 4486
-
J. D. Connolly,R. A. Hill Nat. Prod. Rep. 1989 6 475
Additional information on Ganoderol A
Exploring the Potential of Ganoderol A (CAS No. 104700-97-2): A Bioactive Compound from Ganoderma lucidum
Ganoderol A (CAS No. 104700-97-2) is a triterpenoid compound derived from the medicinal mushroom Ganoderma lucidum, commonly known as Reishi or Lingzhi. This bioactive molecule has garnered significant attention in recent years due to its potential health benefits, including antioxidant, anti-inflammatory, and immunomodulatory properties. As interest in natural therapeutics grows, Ganoderol A has become a focal point for researchers exploring its mechanisms of action and applications in nutraceuticals and functional foods.
The structural uniqueness of Ganoderol A lies in its lanostane-type triterpenoid skeleton, which contributes to its biological activities. Studies suggest it may support liver health by modulating lipid metabolism—a topic of high relevance given the global rise in metabolic disorders. Current research trends also investigate its potential role in gut microbiota modulation, aligning with the booming interest in microbiome-based therapies. Unlike synthetic compounds, Ganoderol A offers a natural alternative that resonates with consumers seeking plant-derived wellness solutions.
From a pharmacological perspective, Ganoderol A exhibits dose-dependent effects on cellular pathways such as NF-κB and Nrf2, making it a candidate for managing oxidative stress-related conditions. Its ability to cross the blood-brain barrier has sparked investigations into neuroprotective applications, particularly in age-related cognitive decline—a hot topic in longevity research. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed to characterize this compound, ensuring purity for research and commercial use.
In the supplement industry, Ganoderol A-enriched Reishi extracts are gaining traction as adaptogens. Consumers frequently search for "Ganoderol A benefits" or "Ganoderma lucidum active compounds," reflecting demand for evidence-based information. While not a miracle cure, preliminary studies indicate synergistic effects when combined with other Ganoderma triterpenes like ganoderic acids. However, bioavailability remains a challenge, prompting innovations in delivery systems such as nanoparticle encapsulation.
Quality control is paramount when sourcing Ganoderol A (CAS No. 104700-97-2). Variations in mushroom cultivation conditions—such as substrate composition and growth temperature—can significantly alter triterpenoid profiles. Third-party testing for heavy metals and microbial contaminants is essential, especially for products marketed for human consumption. Regulatory frameworks like FDA GRAS and EU Novel Food approvals are increasingly relevant to ensure safety standards.
Future research directions for Ganoderol A include clinical trials to validate preclinical findings and explore therapeutic windows. The compound’s potential in cosmeceuticals—particularly for anti-aging formulations—is another emerging area. As sustainable sourcing gains importance, mycelial fermentation techniques are being optimized to produce standardized Ganoderol A without depleting wild Ganoderma populations. With its multifaceted bioactivity and alignment with holistic health trends, this compound represents a promising intersection of traditional medicine and modern science.
104700-97-2 (Ganoderol A) Related Products
- 106518-62-1(15alpha,26,27-trihydroxy-5alpha-lanosta-7,9(11),24-trien-3-one)
- 1262494-69-8((13alpha,14beta,17alpha,20S,23E)-lanosta-7,23,25-trien-3-one)
- 21513-89-3(19-Norpregna-3,5-dien-20-one(7CI,8CI))
- 19671-53-5(3β-Hydroxyestra-4,9-dien-17-one)
- 114567-47-4(Lanosta-7,9(11),24-trien-3-one,26,27-dihydroxy-)
- 7020-52-2(3-Ketone-Lanosta-7,9(11),24-trien-3-ol)
- 121063-66-9((24Z)-27-Hydroxy-7,24-tirucalladien-3-one)
- 121063-65-8((24Z)-27-hydroxy-3-oxo-7,24-tirucalladien-21-al)
- 1093-87-4(Pregna-3,5-dien-20-one(6CI,7CI,8CI,9CI))
- 1912-63-6(Androsta-3,5-dien-17-one)